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1,3,5-Trinitro-2,4,6-tripicrylbenzene 1,3,5-Trinitro-2,4,6-tripicrylbenzene
Brand Name: Vulcanchem
CAS No.: 125010-19-7
VCID: VC21265604
InChI: InChI=1S/C24H6N12O24/c37-25(38)7-1-10(28(43)44)16(11(2-7)29(45)46)19-22(34(55)56)20(17-12(30(47)48)3-8(26(39)40)4-13(17)31(49)50)24(36(59)60)21(23(19)35(57)58)18-14(32(51)52)5-9(27(41)42)6-15(18)33(53)54/h1-6H
SMILES: C1=C(C=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2[N+](=O)[O-])C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula: C24H6N12O24
Molecular Weight: 846.4 g/mol

1,3,5-Trinitro-2,4,6-tripicrylbenzene

CAS No.: 125010-19-7

Cat. No.: VC21265604

Molecular Formula: C24H6N12O24

Molecular Weight: 846.4 g/mol

* For research use only. Not for human or veterinary use.

1,3,5-Trinitro-2,4,6-tripicrylbenzene - 125010-19-7

Specification

CAS No. 125010-19-7
Molecular Formula C24H6N12O24
Molecular Weight 846.4 g/mol
IUPAC Name 1,3,5-trinitro-2,4,6-tris(2,4,6-trinitrophenyl)benzene
Standard InChI InChI=1S/C24H6N12O24/c37-25(38)7-1-10(28(43)44)16(11(2-7)29(45)46)19-22(34(55)56)20(17-12(30(47)48)3-8(26(39)40)4-13(17)31(49)50)24(36(59)60)21(23(19)35(57)58)18-14(32(51)52)5-9(27(41)42)6-15(18)33(53)54/h1-6H
Standard InChI Key LBJNLKPQJWBCID-UHFFFAOYSA-N
SMILES C1=C(C=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2[N+](=O)[O-])C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]
Canonical SMILES C1=C(C=C(C(=C1[N+](=O)[O-])C2=C(C(=C(C(=C2[N+](=O)[O-])C3=C(C=C(C=C3[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])C4=C(C=C(C=C4[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-]

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